Cas no 384848-62-8 (methyl 2-{2-4-(diphenylmethyl)piperazin-1-ylacetamido}benzoate)

• Product Name: methyl 2-{2-4-(diphenylmethyl)piperazin-1-ylacetamido}benzoate
• CAS No: 384848-62-8
• MF: C₂₇H₂₉N₃O₃
• MW: 443.53746676445
• CID: 6123328
• PubChem ID: 3363718
• Update Time: 2025-08-02

methyl 2-{2-4-(diphenylmethyl)piperazin-1-ylacetamido}benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-{2-4-(diphenylmethyl)piperazin-1-ylacetamido}benzoate
• methyl 2-(2-(4-benzhydrylpiperazin-1-yl)acetamido)benzoate
• Benzoic acid, 2-[[2-[4-(diphenylmethyl)-1-piperazinyl]acetyl]amino]-, methyl ester
• methyl 2-[[2-(4-benzhydrylpiperazin-1-yl)acetyl]amino]benzoate
• Z30958302
• AF-399/34464038
• SR-01000004733
• 384848-62-8
• methyl 2-{[(4-benzhydryl-1-piperazinyl)acetyl]amino}benzoate
• SR-01000004733-1
• AKOS001045476
• F0017-1464
• methyl 2-{2-[4-(diphenylmethyl)piperazin-1-yl]acetamido}benzoate

• Inchi： 1S/C27H29N3O3/c1-33-27(32)23-14-8-9-15-24(23)28-25(31)20-29-16-18-30(19-17-29)26(21-10-4-2-5-11-21)22-12-6-3-7-13-22/h2-15,26H,16-20H2,1H3,(H,28,31)
• InChI Key： NWVKKJUHBQTNTN-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC=C1NC(CN1CCN(C(C2=CC=CC=C2)C2=CC=CC=C2)CC1)=O

Computed Properties

• Exact Mass: 443.22089180g/mol
• Monoisotopic Mass: 443.22089180g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 61.9Ų

Experimental Properties

• Density: 1.208±0.06 g/cm3(Predicted)
• Boiling Point: 616.1±55.0 °C(Predicted)
• pka: 14.00±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on methyl 2-{2-4-(diphenylmethyl)piperazin-1-ylacetamido}benzoate

Methyl 2-{2-[4-(diphenylmethyl)piperazin-1-yl]acetamido}benzoate (CAS No. 384848-62-8): A Comprehensive Overview

The compound Methyl 2-{2-[4-(diphenylmethyl)piperazin-1-yl]acetamido}benzoate (CAS No. 384848-62-8) is a structurally complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzoates, characterized by the presence of a benzoic acid derivative, and incorporates a piperazine ring, which is a six-membered ring containing two nitrogen atoms. The molecule also features a diphenylmethyl group, adding to its complexity and potential bioactivity.

Recent studies have highlighted the importance of piperazine derivatives in drug discovery, particularly in the development of anti-cancer agents and neuroprotective drugs. The diphenylmethylpiperazine moiety within this compound has been shown to exhibit promising pharmacological properties, including high bioavailability and selective binding to certain receptor sites. This makes Methyl 2-{2-[4-(diphenylmethyl)piperazin-1-yl]acetamido}benzoate a valuable candidate for further research in the field of medicinal chemistry.

The synthesis of this compound involves a multi-step process, typically starting with the preparation of the piperazine derivative. The introduction of the diphenylmethyl group is achieved through nucleophilic substitution or coupling reactions, followed by the attachment of the acetamido group and subsequent esterification to form the benzoate ester. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the structure and purity of the final product.

In terms of pharmacokinetics, Methyl 2-{2-[4-(diphenylmethyl)piperazin-1-yl]acetamido}benzoate demonstrates favorable absorption profiles in preclinical models, suggesting its potential for oral administration. Its stability under physiological conditions is another advantageous feature, contributing to its suitability as a drug candidate. Recent research has also explored its ability to modulate key enzymes and signaling pathways implicated in diseases such as Alzheimer's and Parkinson's, further underscoring its therapeutic potential.

The application of computational chemistry tools has provided deeper insights into the molecular interactions of this compound. Molecular docking studies reveal that Methyl 2-{2-[4-(diphenylmethyl)piperazin-1-yl]acetamido}benzoate exhibits strong binding affinities to several therapeutic targets, including histone deacetylases (HDACs) and serine/threonine kinases. These findings have paved the way for experimental validation in cellular models, where the compound has shown potent inhibitory effects on tumor growth and neurodegenerative processes.

From an environmental perspective, the biodegradability and eco-toxicological impact of Methyl 2-{2-[4-(diphenylmethyl)piperazin-1-yl]acetamido}benzoate are currently under investigation. Preliminary data suggest that it undergoes rapid degradation under aerobic conditions, reducing its ecological footprint. However, further studies are required to fully assess its environmental safety and ensure sustainable practices in its production and use.

In conclusion, Methyl 2-{2-[4-(diphenylmethyl)piperazin-1-yl]acetamido}benzoate (CAS No. 384848-62-8) represents a promising compound with diverse applications in drug development and chemical synthesis. Its unique structural features, coupled with emerging research findings, position it as a key player in advancing therapeutic interventions for various diseases. Continued exploration into its pharmacological properties and mechanistic insights will undoubtedly contribute to its successful translation into clinical practice.